2-(2,2,2-Trifluoroethoxy)pyridine-3-carbonitrile
Description
The compound 2-(2,2,2-Trifluoroethoxy)pyridine-3-carbonitrile is a chemical of interest due to its potential applications in various fields, including organic synthesis and materials science. While the specific compound is not directly mentioned in the provided papers, related pyridine derivatives and their trifluoromethyl counterparts have been extensively studied, indicating the relevance of such compounds in chemical research .
Synthesis Analysis
The synthesis of related pyridine derivatives often involves multi-step reactions with careful optimization of conditions to achieve high yields. For instance, the synthesis of 2-chloro-3-(2',2',2'-trifluoroethoxy)-pyridine, a key intermediate for herbicides, was achieved through a sequence of reactions starting from nicotinamide, including Hofmann degradation, oxidative chlorination, and diazotization-alcoholysis, with an overall yield of 48.7% . This suggests that the synthesis of 2-(2,2,2-Trifluoroethoxy)pyridine-3-carbonitrile could potentially be achieved through similar synthetic strategies.
Molecular Structure Analysis
X-ray crystallography and quantum chemistry studies have been used to determine the structure of related compounds, such as (trifluoromethoxy)pyridines . These studies provide insights into the lowest-energy conformations and the influence of substituents on the molecular structure. The molecular structure of pyridine derivatives is crucial for their reactivity and properties, as seen in the structural analysis of 2-hydrazino-6-methyl-4-(methoxymethyl)-5-nitropyridine-3-carbonitrile .
Chemical Reactions Analysis
Pyridine derivatives undergo various chemical reactions, which are essential for their functionalization and application in synthesis. For example, the reagent 2-(trifluoromethylsulfonyloxy)pyridine (TFOP) has been used for ketone synthesis from carboxylic acids and aromatic hydrocarbons . The versatility of pyridine-3-carbonitrile derivatives in forming trifluoromethylated N-heterocycles has also been demonstrated . These studies highlight the reactivity of pyridine derivatives and their potential in creating complex molecules.
Physical and Chemical Properties Analysis
The physical and chemical properties of pyridine derivatives are influenced by their molecular structure and substituents. For instance, the photoluminescence and electron-transporting properties of pyridine-3,5-dicarbonitrile fragments have been investigated, showing their potential in organic electronic devices . The solubility, stability, and reactivity of these compounds are key factors in their application, as seen in the study of methanolysis of pyridine-2-carbonitrile in the coordination sphere of metal ions .
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis and X-ray Analysis : A study on pyridine derivatives, including compounds similar to 2-(2,2,2-Trifluoroethoxy)pyridine-3-carbonitrile, explored their synthesis and structural characteristics using X-ray diffraction, revealing insights into their molecular structure and potential applications in various scientific domains (Tranfić et al., 2011).
Building Blocks for Life-Sciences Research
- Life-Sciences-Oriented Research : A study by Manteau et al. (2010) demonstrates the utility of trifluoromethoxy pyridines, closely related to 2-(2,2,2-Trifluoroethoxy)pyridine-3-carbonitrile, as vital building blocks for research in life sciences. This includes their regioselective functionalization and the first X-ray crystallographic structure determinations (Manteau et al., 2010).
Pharmaceutical Research Applications
- Antimicrobial and Antioxidant Activity : In the field of pharmaceutical research, derivatives of 2-amino-pyridine-3-carbonitrile, a compound structurally similar to 2-(2,2,2-Trifluoroethoxy)pyridine-3-carbonitrile, were synthesized and evaluated for their antimicrobial and antioxidant activities, indicating potential applications in developing new drugs and health-related products (Lagu & Yejella, 2020).
Catalysis and Organic Chemistry
- Catalysis and Organic Reactions : The compound's derivatives are utilized in catalysis and organic synthesis. A study on non-heme iron(II) complexes, involving pyridine derivatives, demonstrated their application in alkane oxidation catalysis, indicating the potential for 2-(2,2,2-Trifluoroethoxy)pyridine-3-carbonitrile in similar catalytic processes (Britovsek et al., 2005).
Electronic and Optical Properties
- Optical and Electronic Properties : The structural, optical, and junction characteristics of pyridine derivatives, including compounds similar to 2-(2,2,2-Trifluoroethoxy)pyridine-3-carbonitrile, have been studied for their potential applications in electronics and photonics. This research provides insights into their molecular structures, optical functions, and device applications (Zedan et al., 2020).
properties
IUPAC Name |
2-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3N2O/c9-8(10,11)5-14-7-6(4-12)2-1-3-13-7/h1-3H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTQQMHFXDKEKHR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)OCC(F)(F)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90380383 | |
Record name | 2-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90380383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,2,2-Trifluoroethoxy)pyridine-3-carbonitrile | |
CAS RN |
175277-89-1 | |
Record name | 2-(2,2,2-Trifluoroethoxy)-3-pyridinecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=175277-89-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90380383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.